Cas no 77721-46-1 (1-azido-4-chloro-2-methylbenzene)

1-azido-4-chloro-2-methylbenzene structure

77721-46-1 structure

Product Name:1-azido-4-chloro-2-methylbenzene

CAS No:77721-46-1

Molecular Formula:C₇H₆N₃Cl

Molecular Weight:167.59564

MDL:MFCD11650596

CID:1788517

PubChem ID:11480664

1-azido-4-chloro-2-methylbenzene Properties

Names and Identifiers

- Benzene, 1-azido-4-chloro-2-methyl-
- 1-azido-4-chloro-2-methylbenzene
- EN300-271941
- DTXSID10467185
- SCHEMBL20191922
- 77721-46-1
- AKOS009383533
- +Expand
- MDL： MFCD11650596
- InChIKey： SUIVXOWPLXWGPB-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H6ClN3/c1-5-4-6(8)2-3-7(5)10-11-9/h2-4H,1H3
- SMILES： CC1=C(C=CC(=C1)Cl)N=[N+]=[N-]

Computed Properties

Exact Mass: 167.02518
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 167.0250249g/mol
Heavy Atom Count: 11
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 14.4Å²

Experimental Properties

PSA: 48.76

1-azido-4-chloro-2-methylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P005SBE-50mg	Benzene, 1-azido-4-chloro-2-methyl-	77721-46-1	95%	50mg	$166.00
Enamine	EN300-271941-0.05g	1-azido-4-chloro-2-methylbenzene	77721-46-1	95%	0.05g	$88.0	2023-09-10

1-azido-4-chloro-2-methylbenzene Related Literature

1. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
2. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
3. On the composition of Danish butter

Analyst, 1900,25, 199-201
4. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
5. Back matter

J. Mater. Chem., 1992,2, P035-P038
6. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
7. A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†

Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
8. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
9. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
10. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663

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